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Compound Focus: 2,4,6-Triphenylaniline

Get Quote

Chemical Identification and Properties

The table below summarizes the core identifiers and physical properties of 2,4,6-triphenylaniline from the

search results.

Property

Details

CAS Registry Number

Molecular Formula

Average Molecular Mass

IUPAC Name

Physical Form

Melting Point

Purity

6864-20-6 [1] [2] [3]

C24H19N [4] [1] [5]

321.41 g/mol [1] [3]

5'-Phenyl-[1,1":3',1"-terphenyl]-2'-amine [1]

Powder [2]

122-125 °C [2]

97% [2] [3]
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Structural Characterization

A key finding from a crystallographic study reveals the molecule's three-dimensional structure:

e The central benzene ring is twisted with respect to the three pendant phenyl rings. The reported

dihedral angles are 68.26(10)°, 55.28(10)°, and 30.61(11)° [5].
¢ This pronounced non-planarity is due to steric hindrance from the two ortho-substituted phenyl
rings, which prevents the amine group (-NHz) from participating in hydrogen-bonding interactions [5].

The following diagram illustrates this twisted molecular geometry:

Phenyl Ring 1 Central Benzene Ring Phenyl Ring 2

Dihedral Angle: 68.26° Phenyl Ring 3 Amine Group (-NH2) Dihedral Angle: 55.28°

Dihedral Angle: 30.61°

Click to download full resolution via product page

Molecular structure of 2,4,6-triphenylaniline showing dihedral angles of pendant phenyl rings. [5]

Handling and Safety Information

For researchers planning to work with this compound, please note the following safety classifications and

recommended personal protective equipment (PPE) [2]:

e Hazard Statements: Eye Irrit. 2, Skin Irrit. 2, STOT SE 3 (Specific target organ toxicity - single
exposure).

e Target Organ: Respiratory system.

¢ Recommended PPE: Dust mask type N95 (US), eyeshields, and gloves.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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